Cas no 2740593-38-6 (INNYA-2282302)

• Product Name: INNYA-2282302
• CAS No: 2740593-38-6
• MF: C₁₁H₁₇NO₄S
• MW: 259.32
• CID: 5091277
• PubChem ID: 156621282
• Update Time: 2026-03-02

INNYA-2282302 Chemical and Physical Properties

Names and Identifiers

• WS-03135
• [(2S)-oxetan-2-yl]methanamine-4-methylbenzenesulfonic acid
• [(2S)-oxetan-2-yl]methana mine-4-methylbenzenesul fonic acid
• MFCD34577559
• (S)-Oxetan-2-ylmethanamine tosylate
• (S)-OXETAN-2-YLMETHANAMINE TSOH
• (S)-oxetan-2-ylmethanamine 4-methylbenzenesulfonate
• AT29043
• 2740593-38-6
• SCHEMBL25321523
• [(2S)-Oxetan-2-yl]methanamine Tosylate
• 4-methylbenzenesulfonic acid;[(2S)-oxetan-2-yl]methanamine
• INNYA-2282302

• Inchi： 1S/C7H8O3S.C4H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;5-3-4-1-2-6-4/h2-5H,1H3,(H,8,9,10);4H,1-3,5H2/t;4-/m.0/s1
• InChI Key： YLMXEOCOICWSKH-VWMHFEHESA-N
• SMILES： C1O[C@H](CN)C1.C1=CC(S(O)(=O)=O)=CC=C1C

Computed Properties

• Exact Mass: 259.08782920g/mol
• Monoisotopic Mass: 259.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Additional information on INNYA-2282302

INNYA-2282302: A Novel Compound with CAS No. 2740593-38-6

INNYA-2282302, a compound with the CAS number 2740593-38-6, has recently emerged as a promising candidate in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique structural features and biological activities, has garnered significant attention from researchers and pharmaceutical companies alike. The compound's potential applications span a wide range of therapeutic areas, including oncology, neurology, and inflammatory diseases.

The chemical structure of INNYA-2282302 is notable for its complex and highly functionalized nature. It consists of a central core with multiple substituents that confer specific biological properties. Recent studies have shown that the compound exhibits high affinity for certain receptors and enzymes, making it a valuable tool for understanding and modulating key biological pathways.

In the realm of oncology, INNYA-2282302 has demonstrated significant antiproliferative effects on various cancer cell lines. Preclinical studies have revealed that the compound selectively targets cancer cells while sparing normal cells, thereby reducing potential side effects. Mechanistically, INNYA-2282302 appears to interfere with cell cycle progression and induce apoptosis through the activation of specific signaling pathways. These findings have been corroborated by in vivo studies in animal models, where the compound showed promising efficacy in reducing tumor growth without causing significant toxicity.

Beyond its antitumor properties, INNYA-2282302 has also shown potential in neurodegenerative diseases. Research indicates that the compound can modulate neuroinflammation and protect neurons from oxidative stress. In models of Alzheimer's disease and Parkinson's disease, INNYA-2282302 has been found to reduce the accumulation of toxic protein aggregates and improve cognitive function. These results suggest that the compound may have broad-spectrum neuroprotective effects, making it a candidate for further investigation in clinical trials.

In the context of inflammatory diseases, INNYA-2282302 has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Studies have shown that the compound can downregulate the expression of genes involved in inflammation, such as TNF-α and IL-6. This makes INNYA-2282302 a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of INNYA-2282302 is another area of active research. Initial studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary safety assessments indicate that INNYA-2282302 is well-tolerated at therapeutic doses, with no major adverse effects observed in preclinical models.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of INNYA-2282302. Phase I trials have already demonstrated promising results in terms of safety and tolerability in healthy volunteers. Phase II trials are now focusing on specific patient populations to assess the compound's efficacy in treating various diseases. These trials are expected to provide valuable insights into the clinical utility of INNYA-2282302.

In conclusion, INNYA-2740593-38-6, or more commonly known as INNYA- 740593-38-6 , represents a significant advancement in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development. As ongoing studies continue to uncover its full potential, it is anticipated that INNYA- 740593-38-6 will play a crucial role in addressing unmet medical needs across multiple therapeutic areas.